4-Chlorobenzylamine

• IUPAC Name: (4-chlorophenyl)methanamine
• InChI: InChI=1S/C7H8ClN/c8-7-3-1-6(5-9)2-4-7/h1-4H,5,9H2
• InChI Key: YMVFJGSXZNNUDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)Cl
• Molecular Formula: C7H8ClN
• DSSTOX Substance ID: DTXSID7059307
• Molecular Weight: 141.60 g/mol
• Physical Description: Colorless liquid with an amine-like odor; [Alfa Aesar MSDS]
• CAS RN: 104-86-9

Description

4-Chlorobenzylamine (4-CBA) is an organic compound belonging to the class of amines. It is a colorless, volatile, flammable liquid with a pungent odor. 4-CBA is a commonly used reagent in organic synthesis and has a wide range of applications in the laboratory. It has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. 4-CBA is also used in the preparation of polymers and monomers, and as a catalyst in various reactions.

Scientific Research Applications

• Supramolecular Organic Salts Formation : A study by Hu et al. (2020) explored the cocrystallization of 4-chlorobenzylamine with various organic acids, resulting in nine molecular salts. These salts were analyzed for their structural and supramolecular aspects, focusing on the strong charge-assisted N-H⋯O hydrogen bond formation and other weak nonbonding interactions, contributing to the stabilization and extension of 2D-3D frameworks (Hu et al., 2020).

• Structural and Molecular Analysis : Hakiri et al. (2018) investigated the structure and molecular interactions of 4-chlorobenzylammonium nitrate, synthesized from this compound and nitric acid. The study included X-ray diffraction, FT-IR spectroscopy, and density functional theory analyses, providing insights into the molecule's geometry, electronic state, and intermolecular interactions (Hakiri et al., 2018).

• Microsomal Metabolism of Chloro Substituted Amines : Küçükgüzel et al. (1997) focused on the in vitro metabolism of derivatives of this compound using rat liver microsomal preparations. This study provided insights into the metabolic pathways of these compounds, including oxidation and dealkylation processes (Küçükgüzel et al., 1997).

• Aminolysis Reaction Study in Microemulsions : García‐Río et al. (2006) conducted a study on the butylaminolysis reaction of 4-nitrophenyl caprate in microemulsions, examining the kinetic behaviors and the impact of the reaction environment. This research contributes to understanding reaction mechanisms in different phases of microemulsions (García‐Río et al., 2006).

• Antimycobacterial Properties : Meindl et al. (1984) synthesized benzylamines, including derivatives of this compound, to evaluate their antimycobacterial properties. This study explored the potential of these compounds in treating mycobacterial infections (Meindl et al., 1984).

• Enzyme Inhibition Studies : Markwardt et al. (1968) examined the inhibition properties of this compound derivatives on enzymes like trypsin, plasmin, and thrombin. This research provided insights into the structure-activity relationships and potential therapeutic applications of these inhibitors (Markwardt et al., 1968).

Safety and Hazards

When handling 4-Chlorobenzylamine, it is recommended to wash face, hands, and any exposed skin thoroughly. It is not advisable to eat, drink, or smoke when using this product. Protective gloves, clothing, eye protection, and face protection should be worn. It should be used only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

4-Chlorobenzylamine is a chemical compound with the molecular formula ClC6H4CH2NH2 The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

One study suggests that this compound can interact with a trypsin-like serine protease, urokinase-type plasminogen activator (upa), which is recognized as a marker for breast cancer

Result of Action

Given its potential interaction with uPA, it may have effects on proteolysis and cell signaling, particularly in the context of breast cancer

Synthesis routes and methods

Procedure details

Sponge nickel from Comparative Example 1 (12 mg, 20 mol % Ni on substrate) was washed with MeOH three times to remove water and added to 4-chlorobenzonitrile (0.137 g, 1 mmol) dissolved in 7 N ammonia in MeOH (4 ml) in a pressure vessel. The vessel was sealed and purged twice with hydrogen then pressurised to 5-6 bar with hydrogen and the contents magnetically stirred at room temperature. Progress of reaction was carried out by GCMS analysis. After 24 h the hydrogen was vented and the Ni catalyst removed by filtration. The filtrate was concentrated on a rotary evaporator to give 4-chlorobenzylamine (0.14 g, 99%). GCMS purity 78%.